(+)-Copalol (+)-Copalol (+)-copalol is a labdane diterpenoid in which the labdane skeleton has double bonds at positions 8(17) and 13 (the latter with E-stereochemistry) and carries a hydroxy group at the terminal C-15 position. It has a role as a metabolite. It is a labdane diterpenoid and a primary alcohol. It is an enantiomer of a (-)-ent-copalol.
Brand Name: Vulcanchem
CAS No.: 10395-43-4
VCID: VC0079852
InChI: InChI=1S/C20H34O/c1-15(11-14-21)7-9-17-16(2)8-10-18-19(3,4)12-6-13-20(17,18)5/h11,17-18,21H,2,6-10,12-14H2,1,3-5H3/b15-11+/t17-,18-,20+/m0/s1
SMILES: CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)C)C
Molecular Formula: C20H34O
Molecular Weight: 290.5 g/mol

(+)-Copalol

CAS No.: 10395-43-4

Main Products

VCID: VC0079852

Molecular Formula: C20H34O

Molecular Weight: 290.5 g/mol

(+)-Copalol - 10395-43-4

CAS No. 10395-43-4
Product Name (+)-Copalol
Molecular Formula C20H34O
Molecular Weight 290.5 g/mol
IUPAC Name (E)-5-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-en-1-ol
Standard InChI InChI=1S/C20H34O/c1-15(11-14-21)7-9-17-16(2)8-10-18-19(3,4)12-6-13-20(17,18)5/h11,17-18,21H,2,6-10,12-14H2,1,3-5H3/b15-11+/t17-,18-,20+/m0/s1
Standard InChIKey NERNKRPBSOBEHC-ATPOGHATSA-N
Isomeric SMILES C/C(=C\CO)/CC[C@H]1C(=C)CC[C@@H]2[C@@]1(CCCC2(C)C)C
SMILES CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)C)C
Canonical SMILES CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)C)C
Description (+)-copalol is a labdane diterpenoid in which the labdane skeleton has double bonds at positions 8(17) and 13 (the latter with E-stereochemistry) and carries a hydroxy group at the terminal C-15 position. It has a role as a metabolite. It is a labdane diterpenoid and a primary alcohol. It is an enantiomer of a (-)-ent-copalol.
PubChem Compound 10401988
Last Modified Nov 11 2021
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